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Compound of Interest

Compound Name: Cobalt antimonide

Cat. No.: B169933

Welcome to the technical support center for researchers and scientists working with the
thermoelectric material Cobalt Antimonide (CoShbs). This resource provides troubleshooting
guides and frequently asked questions (FAQs) to address common stability challenges
encountered at high temperatures during your experiments.

Frequently Asked Questions (FAQSs)

Q1: What are the primary stability concerns when working with CoSbs at high temperatures?

Al: The main stability issues for CoSbs at elevated temperatures are antimony (Sb) sublimation
and oxidation. In a vacuum or inert atmosphere, Sb begins to sublimate from the material at
temperatures as low as 500°C.[1] This leads to the formation of cobalt-rich secondary phases
such as CoSbz2 and CoSb, which degrades the material's thermoelectric properties.[1] In the
presence of air, CoSbs is susceptible to oxidation at temperatures above 380°C, forming a
multilayered oxide scale.[1]

Q2: At what temperature does CoShs start to decompose?

A2: In an inert atmosphere, the decomposition of CoSbs, primarily through antimony
sublimation, becomes significant above 500°C.[1] The rate of sublimation increases
substantially with temperature. In air, oxidation processes begin at a lower temperature, around
380°C.[1] Nanocrystalline CoSbs synthesized by the solvothermal method has been shown to
be stable up to 653 K (380°C) in air before secondary phases due to oxidation begin to appear.
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Q3: How does antimony sublimation affect the performance of CoSbs?

A3: Antimony sublimation has a detrimental effect on the thermoelectric performance of CoSbs.
The loss of antimony changes the stoichiometry of the material, leading to the formation of less
effective thermoelectric phases like CoSbz. This results in a significant decrease in the
thermoelectric figure of merit (ZT). For instance, after a thermal duration test of 16 days at
750°C, the ZT value of a CoSbs sample decreased from 0.24 to 0.16 at 327°C.[1]

Q4: What are the visible signs of degradation in my CoSbs sample after high-temperature
experiments?

A4: Visual signs of degradation include surface degradation, the appearance of bubbles from
gasified antimony, and the formation of micro-voids and grain-boundary cracks.[1] In air, the
formation of an oxide scale on the surface is a clear indicator of degradation.

Q5: Can doping or filling CoSbs improve its thermal stability?

A5: Yes, doping and filling are common strategies to enhance the thermal stability of CoSbs.
Doping with elements like tellurium (Te) and selenium (Se) can reduce lattice thermal
conductivity and the skutterudite phase has been shown to be stable up to 773 K (500°C).[2][3]
Filling the voids in the skutterudite structure with atoms like thallium (TI) or ytterbium (Yb) can
also improve thermal stability and thermoelectric performance.[4][5]

Troubleshooting Guides

This section provides solutions to common problems encountered during high-temperature
experiments with CoSbs.

Problem 1: Unexpected weight loss of the CoSbhs sample
during annealing in a vacuum or inert atmosphere.

o Possible Cause: Antimony sublimation.
o Troubleshooting Steps:

o Confirm the temperature: Ensure your furnace temperature is accurately calibrated.
Antimony sublimation rates increase significantly with temperature.
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o Reduce annealing time and/or temperature: If possible for your experiment, consider lower
temperatures or shorter durations to minimize Sb loss.

o Use a protective coating: Applying a suitable protective coating, such as a thin film of
niobium, can effectively suppress antimony sublimation.[6]

o Consider filled or doped CoSbs: These materials often exhibit improved thermal stability
compared to pristine CoSbs.

Problem 2: Discoloration and formation of a surface
layer on the CoShs sample after heating in air.

e Possible Cause: Oxidation of the CoSbs sample.
e Troubleshooting Steps:

o Control the atmosphere: Whenever possible, conduct high-temperature experiments in a
vacuum or an inert atmosphere (e.g., argon or nitrogen) to prevent oxidation.

o Apply an oxidation-resistant coating: Protective coatings can prevent direct contact
between the CoSbs and oxygen.

o Characterize the surface layer: Use techniques like X-ray diffraction (XRD) and scanning
electron microscopy with energy-dispersive X-ray spectroscopy (SEM-EDS) to identify the
composition of the oxide layer, which can include Sb203, CoSb20s, and other oxides.[7]

Problem 3: Inconsistent thermoelectric property
measurements after high-temperature cycling.

» Possible Cause: Microstructural changes and phase decomposition due to thermal cycling.
e Troubleshooting Steps:

o Perform microstructural analysis: Use SEM to examine the microstructure of your sample
before and after thermal cycling to look for evidence of grain growth, crack formation, or
phase segregation.[1]
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o Conduct phase analysis: Use XRD to identify any new phases that may have formed
during heating, such as CoSb: or various oxides.

o Evaluate the impact of doping/filling: If using doped or filled CoSbs, investigate if the
dopant or filler atoms are precipitating out at high temperatures.

Quantitative Data Summary

The following tables summarize key quantitative data related to the high-temperature stability
of CoSbs.

Table 1. Antimony Sublimation Rates in Vacuum

Sublimation Rate

Temperature (°C) Reference
(g-cm=*h~")

500 ~1x 104 [1]

700 ~1x 102 [1]

Table 2: Activation Energies for Degradation Processes

Degradation Activation Energy

Atmosphere Reference
Process (kd/imol)
Antimony Sublimation ~ Vacuum 44.5 [1]
Oxidation Air 374 [8]
Decomposition Argon 200 [9]

Table 3: Effect of High-Temperature Exposure on Thermoelectric Figure of Merit (ZT)
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. Exposure Initial ZT (at Final ZT (at

Material . Reference
Conditions 327°C) 327°C)
16 days at 750°C

CoSbs _ 0.24 0.16 [1]
in vacuum
48 hours at

CoSbs o 0.24 0.17 [7]
650°C in air

Experimental Protocols

Below are detailed methodologies for key experiments used to assess the thermal stability of
CoSbs.

Methodology 1: Thermal Duration Test for Sublimation

Analysis

o Sample Preparation: Prepare a dense, polished pellet of CoSbs of known dimensions and
weight.

e Furnace Setup: Place the sample in a quartz tube connected to a high-vacuum system.

e Heating Protocol: Evacuate the tube to a pressure of ~10~* Pa or less. Heat the sample to
the desired temperature (e.g., 600°C, 750°C) and hold for an extended period (e.g., several
days).

o Data Collection: Periodically cool the sample to room temperature and measure its weight to
determine the mass loss due to antimony sublimation.

o Post-Test Analysis: After the test, analyze the sample's surface morphology and
microstructure using SEM. Use XRD to identify any changes in the phase composition.

Methodology 2: Thermogravimetric Analysis (TGA) for
Oxidation Studies

o Sample Preparation: Place a small, known mass of CoSbs powder or a small bulk piece in a
TGA crucible (typically alumina or platinum).
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o TGA Instrument Setup: Place the crucible in the TGA instrument. Purge the system with the
desired atmosphere (e.g., synthetic air, nitrogen) at a constant flow rate.

e Heating Program: Heat the sample from room temperature to a high temperature (e.g.,
800°C) at a controlled heating rate (e.g., 10°C/min).

o Data Acquisition: Continuously record the sample's weight as a function of temperature.

» Data Analysis: Analyze the resulting TGA curve to identify the onset temperature of oxidation
(indicated by a weight gain) and any subsequent decomposition (indicated by a weight loss).

Visualizations

The following diagrams illustrate key processes and workflows related to the high-temperature
stability of CoSbs.
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Caption: Degradation pathways of CoSbs at high temperatures.
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Caption: Experimental workflow for assessing CoSbs thermal stability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Support Center: High-Temperature Stability of
CoShs]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b169933#stability-problems-of-cosb3-at-high-
temperatures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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